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Compound of Interest

Compound Name: 5,5"-Dimethyl-bapta
CAS No.: 91416-19-2
Cat. No.: B1205555

Get Quote

Physicochemical Profile & Hazard Assessment

Before designing a disposal protocol, we must understand the physical state and solvent

vehicle of the compound. The AM ester form is almost exclusively reconstituted in anhydrous
dimethyl sulfoxide (DMSO), which fundamentally alters its hazard profile compared to the

aqueous salt form.

Table 1: Quantitative Physicochemical Data of 5,5'-Dimethyl-BAPTA Variants
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5,5'-Dimethyl-BAPTA, AM

Property 5,5'-Dimethyl-BAPTA (Salt)
Ester
Molecular Weight 505.4 g/mol 764.7 g/mol
- ] Aqueous buffers (e.g., PBS, Organic solvents (DMSO,
Solubility Vehicle
HEPES) Ethanol)

o Permeant (Intracellular
Cell Permeability Impermeant (Extracellular use)

loading)

N/A (Requires intracellular
Ca2+ Kd(No Mg2+) 0.16 pM[1]

esterase cleavage)

) ) ) o Vehicle-driven dermal

Primary Hazard Mild respiratory/eye irritant )

penetration

-20°C (Desiccated, protect
Storage Temperature -20°C

from light)

Causality-Driven Safety & Handling Principles

Standard safety data sheets (SDS) classify BAPTA derivatives as non-hazardous under
general GHS criteria, but this classification assumes ideal conditions[2]. In practice, the
operational risk is dictated by the solvent.

o The DMSO Penetration Risk: When disposing of the AM ester form, researchers are
handling a DMSO solution. DMSO is a potent chemical penetration enhancer. If a spill
occurs, wiping it with standard latex gloves is an operational failure; DMSO will rapidly carry
the chelator through the latex and into the dermal layer, potentially causing localized
intracellular calcium depletion[3]. Always use double-layered nitrile gloves.

o Ecological Chelation: Why is drain disposal strictly prohibited? Even at micromolar
concentrations, synthetic organic chelators like 5,5'-Dimethyl-BAPTA do not readily degrade
in standard wastewater treatment facilities. Releasing them into the sewage system can
disrupt the trace metal balance of local aquatic ecosystems[4].
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Step-by-Step Methodologies: Spill Management &
Disposal

Protocol A: Immediate Spill Containment & Decontamination This protocol is a self-validating

system designed to ensure zero residual chemical exposure.

o Assess & Isolate: Immediately identify whether the spill is dry powder or a DMSO-
reconstituted solution. Cordon off the area.

PPE Upgrade: Don chemical-resistant safety goggles, a lab coat, and double-layered nitrile
gloves. Do not use latex.

Containment:

o For Powder: Do not sweep, as this causes aerosolization. Cover the powder with damp
paper towels to trap the dust, then carefully scoop the towels into a designated solid
chemical waste bag[5].

o For Liquid (DMSO): Apply an inert, liquid-binding material (e.g., diatomite, vermiculite, or
commercial spill pads) over the spill[2]. Do not use combustible materials like sawdust.

Surface Decontamination: Scrub the affected surface with a 10% laboratory detergent
solution, followed by a thorough wipe with 70% ethanol[2].

Validation Step: Physically inspect the surface. Perform a tactile check with fresh nitrile
gloves; the complete absence of a slippery residue (characteristic of DMSQO) confirms the
successful removal of the organic solvent carrier.

Protocol B: Routine Waste Segregation and Disposal

 Liquid Organic Waste: Collect all DMSO-based stock solutions of 5,5'-Dimethyl-BAPTA AM
in a clearly labeled, sealable "Non-Halogenated Organic Waste" container.

» Liquid Aqueous Waste: Collect all buffer solutions containing the tetrapotassium salt in a
separate "Aqueous Chemical Waste" carboy.
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o Solid Waste: Place all contaminated pipette tips, microcentrifuge tubes, and empty reagent
vials into a designated solid hazardous waste bin[6].

e Cell Culture Media: If the chelator was used in live-cell assays, treat the waste media with
10% sodium hypochlorite (bleach) for 30 minutes to neutralize biological hazards. Route this
to the appropriate chemical waste stream as dictated by your local EHS guidelines.

o Final Disposal: Transfer all sealed, labeled containers to the facility's EHS team for licensed
chemical incineration[5].

» Validation Step: Log the exact volume and concentration of the waste in the EHS manifest.
Validation is achieved when the manifest volume strictly matches the generated experimental
waste, ensuring zero unaccounted environmental release.

Waste Segregation Workflow Visualization

To standardize laboratory operations, follow the segregation pathway outlined below.

5,5'-Dimethyl-BAPTA
Waste Generation

Liquid Waste
(Stock & Working Solutions)

Aqueous Solutions Biological Waste
(Tetrapotassium Salt in Buffer) (Cell Culture Media)

Chemical Decontamination
(e.g., Bleach) or Autoclave

Solid Waste Organic Solutions
(Vials, Tips, Spill Pads) (AM Ester in DMSO)

Licensed Chemical
Incineration Facility
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Caption: Workflow for the segregation and proper disposal of 5,5'-Dimethyl-BAPTA laboratory
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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